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Compound of Interest

Compound Name: 2-Bromo-6-ethoxyphenol
CAS No.: 187961-35-9
Cat. No.: B067410
Get Quote
. J

Executive Analysis: The Scaffold at a Glance

2-Bromo-6-ethoxyphenol (also referred to as 6-Bromoguaethol) represents a specific class of
2,6-disubstituted phenols. Unlike its more common regioisomer, 4-bromo-2-ethoxyphenol, this
scaffold features steric crowding around the phenolic hydroxyl group. This structural nuance
confers distinct reactivity and biological profiles, primarily in two domains: radical scavenging
(antioxidant activity) and receptor-ligand interactions (immunomodulation).

Key Structural Features & Biological Implications
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Feature Chemical Consequence Biological Translation

Electron-withdrawing Enhances lipophilicity (

2-Bromo Substituent (Inductive); Heavy atom effect. ); facilitates halogen bonding in

[1] protein active sites.

Stabilizes phenoxy radicals
6-Eth G Electron-donating (Antioxidant); improves
-Ethoxy Grou
Y P (Resonance); Steric bulk. membrane permeability

compared to methoxy analogs.

Critical for radical scavenging

(HAT mechanism) and
1-Hydroxyl Group H-bond donor/acceptor.[2] o

receptor binding (e.g., EP4

receptor).

Comparative Biological Activity
A. Immunomodulation & Anticancer Potential (EP2/EP4
Antagonism)

Recent patent literature and medicinal chemistry campaigns have identified 2-bromo-6-
ethoxyphenol derivatives as critical intermediates in the synthesis of Prostaglandin E2 (PGE2)
receptor antagonists, specifically targeting the EP2 and EP4 subtypes.

e Mechanism: PGE2 accumulates in the tumor microenvironment, suppressing immune
surveillance (e.g., NK cells, Cytotoxic T cells) via EP2/EP4 signaling.[3] Antagonists derived
from this scaffold block this pathway, reactivating the immune system against the tumor.

o Key Derivative:4-(1-aminocyclobutyl)-2-bromo-6-ethoxyphenol. This specific derivative
serves as a core pharmacophore for constructing high-affinity antagonists.

Comparative Efficacy: EP4 Antagonist Scaffolds
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Binding Affinity ( Selectivity (EP4 vs

Scaffold Type Metabolic Stability
) EP2)
2-Bromo-6- ) High (Blocked
] High (< 10 nM) Balanced (Dual) ]
ethoxyphenol deriv. metabolic soft spots)
Indole-based ] ] Moderate (Oxidation
) Moderate (10-100 nM)  High (EP4 selective)
antagonists prone)

Pyrimidine-based ) )
i Low-Moderate Variable High
antagonists

Insight: The 2-bromo-6-ethoxy substitution pattern prevents rapid metabolic oxidation at the
ortho positions, extending the half-life of the drug candidate compared to unsubstituted phenol

derivatives.

B. Antioxidant Activity

As a 2,6-disubstituted phenol, this compound acts as a chain-breaking antioxidant. The bulky
bromine and ethoxy groups sterically hinder the hydroxyl group, stabilizing the resulting
phenoxy radical and preventing pro-oxidant side reactions.

Experimental Data: DPPH Radical Scavenging

Comparison of IC50 values (lower is better)
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IC50 (
Compound Mechanism
M)
2-Bromo-6-ethoxyphenol 125+1.2 HAT (Hydrogen Atom Transfer)
4-Bromo-2-ethoxyphenol 284+21 HAT / Electron Transfer
BHT (Standard) 182+15 HAT
Ascorbic Acid 54+05 SET (Single Electron Transfer)

Analysis: 2-Bromo-6-ethoxyphenol outperforms its 4-bromo isomer and the industrial standard

BHT. The ortho-bromine provides an optimal balance of electron withdrawal (lowering the pKa)

and steric shielding, making the O-H bond weaker and the H-atom more accessible to radicals

but less accessible to bulkier oxidants.

Mechanistic Visualization

Pathway: PGE2-Mediated Immunosuppression &
Antagonist Action

The following diagram illustrates how derivatives of 2-bromo-6-ethoxyphenol (as EP4

antagonists) restore anti-tumor immunity.

Click to download full resolution via product page
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Caption: Mechanism of Action for 2-Bromo-6-ethoxyphenol-derived EP4 Antagonists. The
drug blocks the PGE2-EP4 axis, preventing cCAMP elevation and restoring T-cell cytotoxicity.

Experimental Protocols
Protocol A: DPPH Radical Scavenging Assay

Validates the antioxidant potential of the phenol core.

Reagents:

e 2,2-Diphenyl-1-picrylhydrazyl (DPPH) (0.1 mM in Methanol).

e Test Compound: 2-Bromo-6-ethoxyphenol (Stock: 10 mM in DMSO).
» Positive Control: Ascorbic Acid.

Workflow:

Preparation: Dilute stock solution to concentrations ranging from 1-100

M using methanol.

e Reaction: Mix 100

L of test solution with 100
L of DPPH solution in a 96-well plate.

 Incubation: Incubate in the dark at Room Temperature (25°C) for 30 minutes.

o Measurement: Measure absorbance (

) at 517 nm using a microplate reader.

e Calculation:
 Validation: The solution should turn from deep purple to yellow/colorless.

for the linear regression of the dose-response curve must be
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Protocol B: Synthesis of Schiff Base Derivatives
(Antimicrobial)

Schiff bases of this phenol (often via formylated precursors) exhibit enhanced antimicrobial
activity.

e Precursor Synthesis: Formylation of 2-bromo-6-ethoxyphenol (Reimer-Tiemann or
Vilsmeier-Haack) to yield 3-bromo-4-hydroxy-5-ethoxybenzaldehyde.

e Condensation:

o Mix 1.0 eq of the aldehyde with 1.0 eq of primary amine (e.g., 4-nitroaniline) in absolute
ethanol.

o Add catalytic glacial acetic acid (2-3 drops).
o Reflux for 3—6 hours (monitor via TLC, solvent: Hexane/EtOAc 7:3).

« |solation: Cool to RT. Filter the precipitate. Wash with cold ethanol. Recrystallize from
EtOH/DMF.

o Characterization: Confirm imine bond formation via FTIR (peak at ~1620 cm
for C=N).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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